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Compound of Interest

Compound Name: Dicyclohexyl carbonate

Cat. No.: B057173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Dicyclohexyl carbonate (CAS No. 4427-97-8) is a carbonate ester utilized in

various chemical syntheses. This technical guide provides a comprehensive overview of its

safety profile and essential handling precautions to ensure its safe use in research and

development settings. While some sources indicate a low toxicity profile, specific quantitative

toxicological data is limited, underscoring the importance of prudent laboratory practices.[1]

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is foundational to

its safe handling. Dicyclohexyl carbonate is a white powder at room temperature.[2] Key

identifying and physical data are summarized below.
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Property Value Source

CAS Number 4427-97-8 [1][2][3][4][5][6][7][8]

Molecular Formula C₁₃H₂₂O₃ [1][2][3][4][5]

Molecular Weight 226.31 g/mol [3]

Appearance White powder [2]

Solubility
Good solubility in organic

solvents; less soluble in water.
[1]

Boiling Point 340.2°C at 760 mmHg [3]

Melting Point 43-44 °C [3]

Hazard Identification and GHS Classification
Based on available information, dicyclohexyl carbonate is classified as a substance that

warrants caution. The Globally Harmonized System (GHS) classification indicates a potential

hazard upon ingestion.

GHS Classification Information

Pictogram

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Note: Comprehensive GHS classification data from major regulatory bodies is limited. The

information presented is based on available supplier data. A conservative approach to handling

is therefore recommended.

Toxicological Data
Detailed quantitative toxicological data for dicyclohexyl carbonate is not widely available in

the public domain. While some sources describe it as having a "low toxicity profile," empirical
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data to substantiate this is scarce.[1] Researchers should handle this compound with the

understanding that its toxicological properties have not been fully investigated.

Toxicity
Endpoint

Value Species Route Source

Acute Oral

Toxicity
No data available - - -

Acute Dermal

Toxicity
No data available - - -

Acute Inhalation

Toxicity
No data available - - -

Skin

Corrosion/Irritatio

n

No data available - - -

Eye

Damage/Irritation
No data available - - -

Handling and Storage Precautions
Given the limited safety data, adherence to standard best practices for handling chemical

reagents is critical. The following protocols are recommended for the safe handling and storage

of dicyclohexyl carbonate.

Engineering Controls
Proper ventilation is key to minimizing exposure.

Ventilation: Work in a well-ventilated area. For procedures that may generate dust or

aerosols, a chemical fume hood is required.

Safety Equipment: An eyewash station and safety shower should be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
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The following PPE should be worn at all times when handling dicyclohexyl carbonate:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

integrity before each use.

Skin and Body Protection: A laboratory coat should be worn. For larger quantities or when

there is a risk of significant exposure, additional protective clothing may be necessary.

Hygiene Practices
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

Do not consume food or beverages in the laboratory.

Remove contaminated clothing promptly and wash before reuse.

Storage
Store in a tightly sealed container in a dry, cool, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
A clear and well-rehearsed emergency plan is essential for responding to accidental exposures

or spills.

First Aid Measures
If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

If on Skin: Remove contaminated clothing. Wash the affected area with plenty of soap and

water. If irritation persists, seek medical attention.
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If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing. Seek medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek medical attention.

Accidental Release Measures
Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways. Collect the material for

disposal in accordance with local regulations.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols and Logical Relationships
Visualizing workflows and logical relationships can enhance safety awareness and procedural

clarity.

Preparation Handling Post-Procedure

Assess Risks Select Appropriate PPE
Determines

Prepare Ventilated Work Area Weigh Dicyclohexyl Carbonate Perform Reaction Decontaminate Glassware & Surfaces Dispose of Waste Properly Remove & Dispose of PPE Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: General workflow for the safe handling of dicyclohexyl carbonate.

Caption: Decision logic for first aid response to dicyclohexyl carbonate exposure.

Conclusion
While dicyclohexyl carbonate is not classified as a highly hazardous substance based on the

limited available data, a thorough understanding and implementation of safety protocols are

paramount. The absence of comprehensive toxicological data necessitates a cautious

approach. Researchers, scientists, and drug development professionals must utilize

appropriate engineering controls, wear the correct personal protective equipment, and be

prepared for emergency situations to ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057173#dicyclohexyl-carbonate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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